![molecular formula C30H26O13 B8261239 Orientin 2''-O-p-trans-coumarate](/img/structure/B8261239.png)
Orientin 2''-O-p-trans-coumarate
Overview
Description
Orientin 2''-O-p-trans-coumarate is a useful research compound. Its molecular formula is C30H26O13 and its molecular weight is 594.5 g/mol. The purity is usually 95%.
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Scientific Research Applications
Analytical Method Development
A study developed a reliable high-performance liquid chromatography (HPLC) method for the simultaneous determination of several compounds, including trans-p-coumaric acid and orientin, providing a scientific basis for the quality control of Herba Lophatheri. This method shows potential for the quantitative analysis of orientin 2''-O-p-trans-coumarate in herbal medicine (Shao et al., 2011).
Cell Proliferation
This compound was identified as a new flavonoid with strong cell proliferation-promoting effects in a study focusing on the seeds of Trigonella foenum-graecum. This compound significantly promoted 2BS cell proliferation induced by H2O2 (Wang et al., 2010).
Neuroprotection
Several studies have reported on the neuroprotective effects of orientin. It was found to alleviate H2O2-induced apoptosis in PC12 cells by inhibiting the ROS-mediated activation of Src-MAPK/AKT signaling (Qi et al., 2018). Orientin also protected rat cortical neurons against oxygen-glucose deprivation/reperfusion-induced cell injury, implying its potential therapeutic application for newborn cerebral ischemia/reperfusion injury (Tian et al., 2018).
Cardioprotection
Orientin has demonstrated cardioprotective effects in several studies. It protected myocardial cells against hypoxia-reoxygenation injury through the induction of autophagy and balancing of autophagy through regulating AMPK, Akt, mTOR, and Bcl-2 associated signaling pathways (Liu et al., 2016). Moreover, it reduced myocardial infarction size and mitigated adverse cardiac remodeling through the eNOS/NO signaling cascades (Li et al., 2017).
Anti-Inflammatory Effects
Orientin displayed anti-inflammatory effects by inhibiting the progression of fibroblast-like synovial cells in rheumatoid arthritis through the regulation of the MAPK-signaling pathway (Ji & Xu, 2022). It also alleviated dextran sulfate sodium (DSS)-induced colitis in mice, suggesting its potential in treating inflammatory bowel disease via suppression of TLR4 and inactivation of NF-kB and MAPK pathways (Aning et al., 2016).
Anticancer Properties
Orientin exerted antimigratory and anti-invasive effects by inhibiting MMP-9 and IL-8 expression through the PKCα/ ERK/AP-1/STAT3-mediated signaling pathways in TPA-treated MCF-7 breast cancer cells (Kim et al., 2018). It also suppressed colonic cell proliferation and mitigated the inflammatory response in DMH-induced colorectal carcinogenesis, suggesting its potential as a chemotherapeutic agent (Thangaraj & Vaiyapuri, 2017).
Properties
IUPAC Name |
[2-[2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-4-oxochromen-8-yl]-4,5-dihydroxy-6-(hydroxymethyl)oxan-3-yl] (E)-3-(4-hydroxyphenyl)prop-2-enoate | |
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InChI |
InChI=1S/C30H26O13/c31-12-22-26(39)27(40)30(43-23(38)8-3-13-1-5-15(32)6-2-13)29(42-22)25-19(36)10-18(35)24-20(37)11-21(41-28(24)25)14-4-7-16(33)17(34)9-14/h1-11,22,26-27,29-36,39-40H,12H2/b8-3+ | |
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InChI Key |
XIKYOEXOYRWIOU-FPYGCLRLSA-N | |
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Canonical SMILES |
C1=CC(=CC=C1C=CC(=O)OC2C(C(C(OC2C3=C(C=C(C4=C3OC(=CC4=O)C5=CC(=C(C=C5)O)O)O)O)CO)O)O)O | |
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Isomeric SMILES |
C1=CC(=CC=C1/C=C/C(=O)OC2C(C(C(OC2C3=C(C=C(C4=C3OC(=CC4=O)C5=CC(=C(C=C5)O)O)O)O)CO)O)O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
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Molecular Formula |
C30H26O13 | |
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Molecular Weight |
594.5 g/mol | |
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